Cas no 1806813-49-9 (Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1806813-49-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856431
• Update Time: 2025-05-26

Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)7-5(13)4-6(8(11)12)14-9(7)16-2/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： KLZBRYQLTSEMIX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate, with the CAS number 1806813-49-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is characterized by its unique structure, which includes an amino group, a difluoromethyl substituent, and a methoxy group attached to a pyridine ring. The ethyl ester functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and esterification to achieve the desired product. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and industrial applications.

One of the most notable applications of this compound is in the development of advanced materials for electronic devices. The presence of the difluoromethyl group imparts unique electronic properties to the molecule, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Studies have shown that incorporating this compound into polymer blends can enhance their conductivity and thermal stability, which are critical factors in modern electronics.

In addition to its role in materials science, Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate has also been explored for its potential in pharmaceutical research. The amino group and methoxy group contribute to its bioactivity, making it a promising candidate for drug design. Recent research has focused on its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms, which is a positive attribute for its use in environmentally friendly applications.

Looking ahead, the development of Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate is expected to continue at a rapid pace. Collaborative efforts between academic institutions and industry partners are likely to yield new insights into its properties and applications. As sustainability becomes a key focus in chemical manufacturing, there is growing interest in developing greener synthesis routes for this compound.

In conclusion, Ethyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.